Cas no 1780778-90-6 (4-formylpyridine-2-carboxylic acid)

4-Formylpyridine-2-carboxylic acid is a versatile heterocyclic compound featuring both a formyl (–CHO) and a carboxylic acid (–COOH) functional group on a pyridine scaffold. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, ligands, and coordination complexes. The aldehyde group enables condensation reactions, while the carboxylic acid allows for further derivatization or metal coordination. Its rigid pyridine core contributes to stability and predictable reactivity, making it useful in designing bioactive molecules or functional materials. The compound’s purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.
4-formylpyridine-2-carboxylic acid structure
1780778-90-6 structure
Product Name:4-formylpyridine-2-carboxylic acid
CAS No:1780778-90-6
MF:C7H5NO3
MW:151.119501829147
MDL:MFCD27923465
CID:4826876
PubChem ID:53726631
Update Time:2025-10-30

4-formylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Formylpicolinic acid
    • 4-formylpyridine-2-carboxylic acid
    • MDL: MFCD27923465
    • Inchi: 1S/C7H5NO3/c9-4-5-1-2-8-6(3-5)7(10)11/h1-4H,(H,10,11)
    • InChI Key: GNLBRUPDDOZPMQ-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=O)C=CN=1)=O

Computed Properties

  • Exact Mass: 151.026943022g/mol
  • Monoisotopic Mass: 151.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.3

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Additional information on 4-formylpyridine-2-carboxylic acid

Introduction to 4-formylpyridine-2-carboxylic acid (CAS No. 1780778-90-6)

4-formylpyridine-2-carboxylic acid, with the chemical formula C₇H₅NO₄, is a significant intermediate in pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 1780778-90-6, has garnered attention due to its versatile structural properties and potential applications in the development of novel bioactive molecules. The presence of both a formyl group and a carboxylic acid moiety makes it a valuable precursor for further functionalization, enabling the synthesis of complex derivatives with tailored biological activities.

The structure of 4-formylpyridine-2-carboxylic acid features a pyridine core substituted at the 4-position with a formyl group and at the 2-position with a carboxylic acid. This arrangement provides multiple reactive sites, facilitating diverse chemical transformations. The compound’s solubility in polar organic solvents and its stability under standard conditions make it suitable for various synthetic protocols, including condensation reactions, esterification, and amidation.

In recent years, 4-formylpyridine-2-carboxylic acid has been extensively studied for its role in medicinal chemistry. Its derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Additionally, the compound’s ability to act as a chelating agent has been explored in the design of metal-based therapeutic agents targeting metalloproteinases.

One of the most compelling aspects of 4-formylpyridine-2-carboxylic acid is its utility in constructing heterocyclic scaffolds. Researchers have leveraged its reactivity to develop novel pyridine-based molecules with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of this compound exhibit significant activity against bacterial infections by interfering with bacterial cell wall biosynthesis. This has opened up new avenues for antibiotic development, particularly in addressing rising concerns about antibiotic resistance.

The synthesis of 4-formylpyridine-2-carboxylic acid typically involves multi-step organic reactions starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These methods not only enhance efficiency but also minimize waste, aligning with green chemistry principles. Recent advances in flow chemistry have further streamlined the production process, making large-scale synthesis more feasible.

From an industrial perspective, 4-formylpyridine-2-carboxylic acid is of considerable interest due to its scalability and cost-effectiveness. Pharmaceutical companies are increasingly seeking cost-efficient intermediates to reduce overall production costs without compromising quality. The compound’s versatility allows for rapid diversification into numerous analogs, enabling high-throughput screening programs to identify lead compounds for further optimization.

The pharmacological potential of 4-formylpyridine-2-carboxylic acid extends beyond anti-inflammatory applications. Emerging research suggests that it may play a role in neuroprotective therapies by modulating neurotransmitter release and receptor activity. Additionally, its derivatives have shown promise in anticancer research by inhibiting key signaling pathways involved in tumor growth and metastasis. These findings underscore the importance of this compound as a building block for innovative drug discovery.

In conclusion, 4-formylpyridine-2-carboxylic acid (CAS No. 1780778-90-6) represents a cornerstone in modern synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it indispensable for developing novel bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new derivatives and synthetic strategies, the significance of this compound is expected to grow even further.

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